![molecular formula C16H18BrNO3S B2877230 2-bromo-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide CAS No. 1797027-75-8](/img/structure/B2877230.png)
2-bromo-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-bromo-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide is a chemical compound that belongs to the family of sulfonamides. It is a white crystalline powder that is commonly used in scientific research applications. This compound has gained significant attention in the scientific community due to its unique properties and potential applications.
Scientific Research Applications
Photodynamic Therapy and Photosensitizers
One significant area of application is in photodynamic therapy (PDT) for cancer treatment. Zinc(II) phthalocyanines substituted with benzenesulfonamide derivatives, closely related to 2-bromo-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide, have been synthesized and characterized for their photophysical and photochemical properties. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential candidates as Type II photosensitizers for cancer treatment in PDT. The research demonstrates the compounds' remarkable potential due to their efficient generation of singlet oxygen, a critical species in PDT for inducing cell death in cancer cells (Pişkin, Canpolat, & Öztürk, 2020; Öncül, Öztürk, & Pişkin, 2022).
Synthetic Applications and Chemical Transformations
Benzenesulfonamides, including derivatives similar to this compound, are pivotal in synthetic chemistry for their roles in various chemical transformations. These compounds have been employed in methodologies for ether cleavage, leading to the regeneration of phenols from ethers, showcasing a green chemical approach due to the moderate conditions and the use of environmentally benign reagents (Boovanahalli, Kim, & Chi, 2004). Furthermore, research on metalated sulfonamides reveals their significant potential in directed ortho metalation processes, highlighting their versatility in heterocyclic synthesis and their contributions to advancing synthetic methodologies (Familoni, 2002).
Enzyme Inhibition and Alzheimer’s Disease Treatment
The synthesis of brominated derivatives of compounds structurally related to this compound has been explored for their potential as enzyme inhibitors, particularly against cholinesterases. These studies are foundational for developing treatments for Alzheimer’s disease, where inhibition of acetylcholinesterase and butyrylcholinesterase represents a therapeutic strategy. The synthesized derivatives exhibit valuable inhibitory activity, suggesting a promising direction for pharmaceutical research in addressing neurodegenerative diseases (Abbasi et al., 2014).
Mechanism of Action
Target of Action
It is known that similar compounds have been found to bind with high affinity to multiple receptors , which suggests that this compound may also interact with various biological targets.
Mode of Action
Based on its structural similarity to other benzenesulfonamides, it can be inferred that it may undergo reactions at the benzylic position . This could involve free radical bromination, nucleophilic substitution, or oxidation .
Biochemical Pathways
It is known that similar compounds, such as indole derivatives, can affect a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 2-bromo-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide may also interact with multiple biochemical pathways.
Result of Action
Based on its structural similarity to other benzenesulfonamides, it can be inferred that it may have a broad spectrum of biological activities .
Properties
IUPAC Name |
2-bromo-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrNO3S/c1-12-7-3-4-8-13(12)15(21-2)11-18-22(19,20)16-10-6-5-9-14(16)17/h3-10,15,18H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYTWNFQZJFJORE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(CNS(=O)(=O)C2=CC=CC=C2Br)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.